Cas no 99069-33-7 (Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester)

• Product Name: Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester
• CAS No: 99069-33-7
• MF: C₁₀H₁₂N₂O₆S
• MW: 288.277081489563
• CID: 750377
• PubChem ID: 1713069
• Update Time: 2025-10-28

Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester
• EU-0033605
• 99069-33-7
• ethyl 2-[(4-nitrophenyl)sulfonylamino]acetate
• Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate
• ETHYL 2-(4-NITROBENZENESULFONAMIDO)ACETATE
• CS-0212913
• CBDivE_005139
• SR-01000390785-1
• SCHEMBL22492367
• ethyl N-[(4-nitrophenyl)sulfonyl]glycinate
• SR-01000390785
• BS-35229
• AKOS001482366

• Inchi： 1S/C10H12N2O6S/c1-2-18-10(13)7-11-19(16,17)9-5-3-8(4-6-9)12(14)15/h3-6,11H,2,7H2,1H3
• InChI Key： WFYWPPPBHSWSJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 288.04160728g/mol
• Monoisotopic Mass: 288.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester

Recent Advances in the Study of Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester (CAS: 99069-33-7)

Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester (CAS: 99069-33-7) is a chemically modified glycine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a 4-nitrophenylsulfonyl group and an ethyl ester moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in protease inhibition, peptide synthesis, and as a building block for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester on serine proteases, a class of enzymes implicated in various pathological conditions, including inflammation and cancer. The researchers employed kinetic assays and molecular docking simulations to demonstrate that this compound exhibits moderate inhibitory activity against trypsin-like proteases, with an IC50 value of 12.5 µM. The study highlighted the potential of this compound as a scaffold for developing more potent protease inhibitors.

In the context of peptide synthesis, Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester has been utilized as a protecting group for the amino functionality of glycine. A 2022 report in Organic & Biomolecular Chemistry detailed its use in solid-phase peptide synthesis (SPPS), where it facilitated the efficient coupling of glycine residues while minimizing side reactions. The ethyl ester group was found to be particularly advantageous due to its stability under standard SPPS conditions and ease of removal during final deprotection steps.

Recent advancements in computational chemistry have also shed light on the structural and electronic properties of Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester. Density functional theory (DFT) calculations performed in a 2023 ACS Omega publication revealed that the 4-nitrophenylsulfonyl group significantly influences the electron density distribution across the glycine backbone, potentially enhancing its reactivity in nucleophilic substitution reactions. These findings provide valuable insights for the design of derivatives with tailored reactivity profiles.

From a pharmacological perspective, preliminary in vitro studies have explored the cytotoxic effects of Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester against various cancer cell lines. A 2023 study in Bioorganic Chemistry reported that this compound exhibited selective cytotoxicity against MCF-7 breast cancer cells, with an EC50 value of 45 µM, while showing minimal effects on normal fibroblast cells. Mechanistic studies suggested that the compound induces apoptosis via mitochondrial pathway disruption, although further investigations are needed to elucidate its precise mode of action.

The synthetic utility of Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester has been further demonstrated in the development of novel antimicrobial agents. A 2022 patent application (WO2022156789) described its incorporation into peptidomimetic structures targeting bacterial cell wall biosynthesis. The resulting analogs showed promising activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with MIC values ranging from 8-32 µg/mL. This underscores the compound's potential as a starting point for anti-infective drug discovery.

In conclusion, recent research on Glycine, N-[(4-nitrophenyl)sulfonyl]-, ethyl ester (CAS: 99069-33-7) has revealed its multifaceted applications in medicinal chemistry, ranging from enzyme inhibition to antimicrobial development. While current studies have established its fundamental properties and preliminary biological activities, future research should focus on optimizing its structure for enhanced potency and selectivity, as well as exploring its in vivo efficacy and safety profiles. The compound's unique chemical features continue to make it a valuable tool for drug discovery and chemical biology investigations.